Cas no 13153-11-2 (1lambda4-thietan-1-one)

1λ⁴-Thietan-1-one is a sulfur-containing heterocyclic compound characterized by a four-membered thietane ring with a ketone functional group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its strained ring system facilitates ring-opening reactions, enabling the incorporation of sulfur into complex molecules. The compound’s stability and selectivity under controlled conditions enhance its utility in cycloadditions and nucleophilic substitutions. Researchers value 1λ⁴-thietan-1-one for its potential in constructing sulfur-based scaffolds, contributing to advancements in medicinal chemistry and material science. Proper handling is advised due to its reactive nature.
1lambda4-thietan-1-one structure
1lambda4-thietan-1-one structure
Product Name:1lambda4-thietan-1-one
CAS No:13153-11-2
MF:C3H6OS
MW:90.1441397666931
MDL:MFCD01677754
CID:168527
PubChem ID:25747
Update Time:2025-10-20

1lambda4-thietan-1-one Chemical and Physical Properties

Names and Identifiers

    • Thietane, 1-oxide
    • PROPANESULPHONE
    • 1,3-Propanesulfone
    • Thietane oxide
    • Thietane S-oxide
    • Trimethylene sulfoxide
    • 1,3-PROPANESULPHONE
    • 1lambda4-thietan-1-one
    • 2TZH7KB8N8
    • 1
    • E?-thietan-1-one
    • BDBM50224813
    • CHEMBL368734
    • trimethylensulfoxid
    • NSC244321
    • Thietane, 1-oxide (9CI)
    • Propanesulfone
    • NSC-244321
    • propane sulfone
    • 13153-11-2
    • BRN 0104565
    • Thietane 1-oxide
    • DTXSID10157099
    • UNII-2TZH7KB8N8
    • NSC 244321
    • Propylthiocyclane sulfoxide
    • 5-17-01-00015 (Beilstein Handbook Reference)
    • EN300-3429293
    • InChI=1/C3H6OS/c4-5-2-1-3-5/h1-3H
    • MDL: MFCD01677754
    • Inchi: 1S/C3H6OS/c4-5-2-1-3-5/h1-3H2
    • InChI Key: GINSRDSEEGBTJO-UHFFFAOYSA-N
    • SMILES: S1(CCC1)=O

Computed Properties

  • Exact Mass: 90.01398
  • Monoisotopic Mass: 90.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 53.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07

1lambda4-thietan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3429293-0.05g
1lambda4-thietan-1-one
13153-11-2 95.0%
0.05g
$315.0 2025-03-18
Enamine
EN300-3429293-0.1g
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$672.0 2025-03-18
Enamine
EN300-3429293-0.5g
1lambda4-thietan-1-one
13153-11-2 95.0%
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$1058.0 2025-03-18
Enamine
EN300-3429293-1.0g
1lambda4-thietan-1-one
13153-11-2 95.0%
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$1357.0 2025-03-18
Enamine
EN300-3429293-2.5g
1lambda4-thietan-1-one
13153-11-2 95.0%
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$2660.0 2025-03-18
Enamine
EN300-3429293-5.0g
1lambda4-thietan-1-one
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$3935.0 2025-03-18
Enamine
EN300-3429293-10.0g
1lambda4-thietan-1-one
13153-11-2 95.0%
10.0g
$5837.0 2025-03-18
Enamine
EN300-3429293-1g
1lambda4-thietan-1-one
13153-11-2 95%
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$1357.0 2023-09-03
Enamine
EN300-3429293-5g
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$3935.0 2023-09-03

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